Cas no 1448866-19-0 (2-(trifluoromethoxy)pyridin-4-ylboronic acid)

• Product Name: 2-(trifluoromethoxy)pyridin-4-ylboronic acid
• CAS No: 1448866-19-0
• MF: C₆H₅BF₃NO₃
• MW: 206.915012121201
• MDL: MFCD28681819
• CID: 5019401
• PubChem ID: 119086544
• Update Time: 2025-06-28

2-(trifluoromethoxy)pyridin-4-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• B-[2-(Trifluoromethoxy)-4-pyridinyl]boronic acid
• Boronic acid, B-[2-(trifluoromethoxy)-4-pyridinyl]-
• (2-(Trifluoromethoxy)pyridin-4-yl)boronic acid
• 2-(trifluoromethoxy)pyridin-4-ylboronic acid

• MDL： MFCD28681819
• Inchi： 1S/C6H5BF3NO3/c8-6(9,10)14-5-3-4(7(12)13)1-2-11-5/h1-3,12-13H
• InChI Key： MIFOCYABWMFVHT-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(B(O)O)C=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Topological Polar Surface Area: 62.6

Additional information on 2-(trifluoromethoxy)pyridin-4-ylboronic acid

Introduction to 2-(trifluoromethoxy)pyridin-4-ylboronic acid (CAS No. 1448866-19-0)

2-(trifluoromethoxy)pyridin-4-ylboronic acid (CAS No. 1448866-19-0) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This boronic acid derivative is characterized by its unique combination of a pyridine ring and a trifluoromethoxy group, making it an attractive building block for various chemical transformations and biological applications.

The trifluoromethoxy group in 2-(trifluoromethoxy)pyridin-4-ylboronic acid imparts significant electronic and steric effects, which can influence the reactivity and selectivity of the compound in synthetic reactions. These properties have been leveraged in the development of novel catalysts, ligands, and pharmaceutical intermediates. Recent studies have highlighted the potential of this compound in the synthesis of complex molecules with therapeutic applications.

In the context of medicinal chemistry, 2-(trifluoromethoxy)pyridin-4-ylboronic acid has shown promise as a key intermediate in the synthesis of bioactive compounds. The trifluoromethoxy group is known to enhance the lipophilicity and metabolic stability of drug candidates, which can improve their pharmacokinetic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent activity against various cancer cell lines, suggesting its potential as a lead compound for drug discovery.

The boronic acid functionality in 2-(trifluoromethoxy)pyridin-4-ylboronic acid is particularly valuable for its reactivity in Suzuki-Miyaura cross-coupling reactions. This reaction is widely used in the synthesis of biologically active molecules and materials, including pharmaceuticals, agrochemicals, and polymers. The ease with which boronic acids can be coupled with aryl halides or vinyl halides makes them indispensable reagents in modern synthetic chemistry.

Beyond its applications in drug discovery, 2-(trifluoromethoxy)pyridin-4-ylboronic acid has also found use in materials science. The combination of the pyridine ring and trifluoromethoxy group can influence the electronic properties of materials, making them suitable for applications such as organic electronics and photovoltaics. A recent study published in Advanced Materials explored the use of this compound as a building block for conjugated polymers with enhanced charge transport properties.

The synthesis of 2-(trifluoromethoxy)pyridin-4-ylboronic acid typically involves several steps, including the formation of the pyridine ring and introduction of the trifluoromethoxy group. Various synthetic routes have been reported, each with its own advantages and limitations. One common approach involves the palladium-catalyzed coupling of 4-bromopyridine with trifluoromethyl phenol followed by boronation. The choice of synthetic method can significantly impact the yield and purity of the final product.

In terms of safety and handling, it is important to note that while 2-(trifluoromethoxy)pyridin-4-ylboronic acid is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used when working with this compound to ensure safety.

To summarize, 2-(trifluoromethoxy)pyridin-4-ylboronic acid (CAS No. 1448866-19-0) is a highly versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups makes it an attractive building block for developing novel catalysts, ligands, pharmaceutical intermediates, and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.